Cas no 2352669-23-7 (5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid)

• Product name: 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid
• CAS No: 2352669-23-7
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5654903
• PubChem ID: 165895736

5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2352669-23-7
• 5-{[(benzyloxy)carbonyl]amino}-2-methoxybenzoic acid
• EN300-27724689
• 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid

• Inchi： 1S/C16H15NO5/c1-21-14-8-7-12(9-13(14)15(18)19)17-16(20)22-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： ZROWWOGJGNFJOP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(C(=O)O)=C1)OC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid

5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid (CAS 2352669-23-7): A Comprehensive Guide to Its Properties and Applications

5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid (CAS 2352669-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 5-Boc-2-methoxybenzoic acid, belongs to the class of benzoic acid derivatives, which are widely used in drug discovery and development. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and methoxy substituent, make it a valuable building block in organic synthesis.

The growing interest in 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid is driven by its potential applications in peptide synthesis and medicinal chemistry. Researchers are particularly interested in how this compound can be used to modify peptide structures, enhancing their stability and bioavailability. With the rise of personalized medicine and targeted drug delivery systems, compounds like 5-Boc-2-methoxybenzoic acid are becoming increasingly important in the development of novel therapeutics.

One of the key features of 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid is its role as a protecting group reagent. The benzyloxycarbonyl (Cbz) group is commonly used to protect amino groups during peptide synthesis, preventing unwanted side reactions. This makes CAS 2352669-23-7 a crucial intermediate in the production of complex peptides and proteins, which are essential for advancements in biopharmaceuticals and enzyme engineering.

In addition to its applications in peptide chemistry, 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid is also being explored for its potential in material science. Researchers are investigating its use in the synthesis of functionalized polymers and supramolecular assemblies, which could have applications in drug delivery and tissue engineering. The compound's ability to form stable covalent bonds with other molecules makes it a versatile tool in the design of advanced materials.

The market for 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid is expected to grow as demand for high-purity chemical intermediates increases. Pharmaceutical companies and research institutions are seeking reliable suppliers of CAS 2352669-23-7 to support their drug development programs. Quality control and batch-to-batch consistency are critical factors in ensuring the compound's suitability for sensitive applications.

From a synthetic perspective, 5-Boc-2-methoxybenzoic acid can be prepared through a series of well-established organic reactions, including esterification, protection of amino groups, and selective functionalization. These processes require careful optimization to achieve high yields and purity, which is why many researchers rely on commercially available sources of 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid.

Environmental and safety considerations are also important when working with 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its stability. Researchers should follow standard laboratory protocols, including the use of personal protective equipment (PPE) and adequate ventilation, to ensure safe usage.

Looking ahead, the future of 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid appears promising, with potential applications in bioconjugation, prodrug design, and chemical biology. As the field of precision medicine continues to evolve, the demand for specialized building blocks like CAS 2352669-23-7 is likely to increase, driving further innovation in synthetic chemistry and drug development.

For researchers and industry professionals seeking detailed information on 5-{(benzyloxy)carbonylamino}-2-methoxybenzoic acid, it is essential to consult reliable sources, including scientific literature, patent databases, and chemical supplier catalogs. Staying updated on the latest advancements in peptide chemistry and pharmaceutical intermediates will help maximize the potential of this versatile compound.